![molecular formula C15H16N2O3S B4441084 N-ethyl-3-[(phenylsulfonyl)amino]benzamide](/img/structure/B4441084.png)
N-ethyl-3-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-ethyl-3-[(phenylsulfonyl)amino]benzamide, also known as NSC-743380, is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest to researchers due to its unique chemical properties and potential applications in various fields.
Mechanism of Action
N-ethyl-3-[(phenylsulfonyl)amino]benzamide works by inhibiting the activity of certain enzymes in the body. Specifically, it inhibits the activity of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and is involved in the regulation of pH in the tumor microenvironment. By inhibiting the activity of CAIX, N-ethyl-3-[(phenylsulfonyl)amino]benzamide can disrupt the pH balance in the tumor microenvironment, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-ethyl-3-[(phenylsulfonyl)amino]benzamide has been shown to have several biochemical and physiological effects on the body. Studies have shown that N-ethyl-3-[(phenylsulfonyl)amino]benzamide can inhibit the activity of CAIX, leading to a disruption in the pH balance in the tumor microenvironment. Additionally, N-ethyl-3-[(phenylsulfonyl)amino]benzamide has been shown to have anti-inflammatory effects and can inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
N-ethyl-3-[(phenylsulfonyl)amino]benzamide has several advantages and limitations for use in lab experiments. One advantage is its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-ethyl-3-[(phenylsulfonyl)amino]benzamide has been shown to have anti-inflammatory effects and can inhibit the growth of certain bacteria. However, one limitation is that N-ethyl-3-[(phenylsulfonyl)amino]benzamide may have off-target effects on other enzymes in the body, leading to potential side effects.
Future Directions
There are several future directions for the study of N-ethyl-3-[(phenylsulfonyl)amino]benzamide. One area of interest is its potential use in combination with other cancer treatments such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the safety and efficacy of N-ethyl-3-[(phenylsulfonyl)amino]benzamide in humans. Finally, N-ethyl-3-[(phenylsulfonyl)amino]benzamide may have potential applications in other areas such as neurodegenerative diseases and infectious diseases, which warrant further investigation.
Scientific Research Applications
N-ethyl-3-[(phenylsulfonyl)amino]benzamide has been studied for its potential use in various scientific research applications. One area of interest is its potential as a cancer treatment. Studies have shown that N-ethyl-3-[(phenylsulfonyl)amino]benzamide has the ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-ethyl-3-[(phenylsulfonyl)amino]benzamide has been studied for its potential use in treating other diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
3-(benzenesulfonamido)-N-ethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-2-16-15(18)12-7-6-8-13(11-12)17-21(19,20)14-9-4-3-5-10-14/h3-11,17H,2H2,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDIVBQGLZAQOLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)benzamide](/img/structure/B4441014.png)
![N-(3,4-dimethoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441020.png)
![3a-phenyl-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazol-1-one](/img/structure/B4441045.png)
acetate](/img/structure/B4441048.png)
![N-cyclohexyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441056.png)
![2-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B4441064.png)
![2-[(4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide](/img/structure/B4441074.png)
![N-(3-chloro-4-methylphenyl)-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441083.png)
![methyl 3-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-4-oxo-3,4-dihydro-7-quinazolinecarboxylate](/img/structure/B4441096.png)
![N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441101.png)
![1-[3-(4-chlorophenyl)-3-phenylpropanoyl]-4-methylpiperazine](/img/structure/B4441107.png)